Cas no 1448053-43-7 (N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-4-(dimethylsulfamoyl)benzamide)

• Product Name: N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-4-(dimethylsulfamoyl)benzamide
• CAS No: 1448053-43-7
• MF: C₂₂H₃₀N₄O₃S
• MW: 430.563603878021
• CID: 6275781
• PubChem ID: 71808425
• Update Time: 2025-05-19

N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-4-(dimethylsulfamoyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-4-(dimethylsulfamoyl)benzamide
• N-((1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)-4-(N,N-dimethylsulfamoyl)benzamide
• F6440-2871
• N-[(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl]-4-(dimethylsulfamoyl)benzamide
• 1448053-43-7
• N-[(1-CYCLOPENTYL-4,5,6,7-TETRAHYDROINDAZOL-3-YL)METHYL]-4-(DIMETHYLSULFAMOYL)BENZAMIDE
• AKOS024563211

• Inchi： 1S/C22H30N4O3S/c1-25(2)30(28,29)18-13-11-16(12-14-18)22(27)23-15-20-19-9-5-6-10-21(19)26(24-20)17-7-3-4-8-17/h11-14,17H,3-10,15H2,1-2H3,(H,23,27)
• InChI Key： VJQFOAFFDCQDBQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(NCC1C2CCCCC=2N(C2CCCC2)N=1)=O)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 430.20386201g/mol
• Monoisotopic Mass: 430.20386201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 92.7Ų

Additional information on N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-4-(dimethylsulfamoyl)benzamide

Professional Introduction to N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-4-(dimethylsulfamoyl)benzamide (CAS No. 1448053-43-7)

N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-4-(dimethylsulfamoyl)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1448053-43-7, represents a fusion of heterocyclic and aromatic moieties, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-4-(dimethylsulfamoyl)benzamide incorporates a cyclopentyl group linked to a tetrahydroindazole ring, which is further connected to a benzamide moiety substituted with a dimethylsulfamoyl group. This particular arrangement of functional groups suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating various physiological processes.

In recent years, there has been a growing interest in indazole derivatives due to their diverse pharmacological properties. The tetrahydroindazole core is known to exhibit activities in multiple therapeutic areas, including central nervous system disorders, inflammation, and cancer. The presence of the cyclopentyl group in this compound may enhance its solubility and bioavailability, making it more suitable for oral administration and systemic distribution.

The dimethylsulfamoyl group appended to the benzamide moiety is another key feature that contributes to the compound's potential biological activity. Sulfonamide derivatives are well-documented for their role in inhibiting various enzymes and receptors involved in disease pathways. For instance, sulfonamides have been widely used in the treatment of bacterial infections, diabetes, and inflammatory conditions. The incorporation of this group into the benzamide framework may confer additional pharmacological effects that could be exploited for therapeutic purposes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interactions of small molecules with biological targets with greater accuracy. These tools have been instrumental in identifying novel drug candidates like N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-4-(dimethylsulfamoyl)benzamide. By leveraging these technologies, scientists can design experiments that optimize the compound's pharmacokinetic properties and enhance its therapeutic potential.

The synthesis of N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-4-(dimethylsulfamoyl)benzamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of the tetrahydroindazole core through cyclization reactions followed by functionalization with the cyclopentyl group. Subsequent steps involve introducing the benzamide and dimethylsulfamoyl groups through nucleophilic substitution or condensation reactions.

The purity and stability of this compound are critical factors that must be carefully controlled during synthesis and storage. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used techniques for analyzing the chemical structure and purity of N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-4-(dimethylsulfamoyl)benzamide. These methods ensure that the compound meets the stringent requirements for preclinical and clinical studies.

In conclusion, N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-4-(dimethylsulfamoyl)benzamide is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic and aromatic moieties makes it an attractive candidate for further exploration in drug discovery. As our understanding of biological pathways continues to evolve, compounds like this one will play a crucial role in developing innovative therapies for various diseases.